Cas no 1379610-52-2 (1,1-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-phenylpropane)

• Product Name: 1,1-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-phenylpropane
• CAS No: 1379610-52-2
• MF: C₂₁H₃₄B₂O₄
• MW: 372.114266872406
• CID: 5687477
• PubChem ID: 102497335
• Update Time: 2026-03-11

1,1-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-phenylpropane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2,2'-(3-phenylpropylidene)bis[4,4,5,5-tetramethyl-
• 2,2-(3-Phenylpropylidene)bis[4,4,5,5-tetramethyl-1,3,2-dioxaborolane]
• 1379610-52-2
• 1,1-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-phenylpropane

• Inchi： 1S/C21H34B2O4/c1-18(2)19(3,4)25-22(24-18)17(15-14-16-12-10-9-11-13-16)23-26-20(5,6)21(7,8)27-23/h9-13,17H,14-15H2,1-8H3
• InChI Key： IWXBLTSKHMQJRO-UHFFFAOYSA-N
• SMILES： O1B(C(B2OC(C)(C)C(C)(C)O2)CCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 372.2643199g/mol
• Monoisotopic Mass: 372.2643199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 412.0±45.0 °C(Predicted)